Cas no 62091-88-7 (4(1H)-Pyrimidinone, 6-hydroxy-5-methyl-2-(1-methylethyl)-)

• Product Name: 4(1H)-Pyrimidinone, 6-hydroxy-5-methyl-2-(1-methylethyl)-
• CAS No: 62091-88-7
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 458509
• PubChem ID: 10171269
• Update Time: 2025-04-19

4(1H)-Pyrimidinone, 6-hydroxy-5-methyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 6-hydroxy-5-methyl-2-(1-methylethyl)-
• 4-hydroxy-5-methyl-2-propan-2-yl-1H-pyrimidin-6-one
• DTXSID40436309
• 62091-88-7
• 2-isopropyl-5-methyl-4,6-pyrimidinediol
• SCHEMBL4418559
• 6-Hydroxy-2-isopropyl-5-methylpyrimidin-4(1H)-one
• AKOS012922711

• Inchi： 1S/C8H12N2O2/c1-4(2)6-9-7(11)5(3)8(12)10-6/h4H,1-3H3,(H2,9,10,11,12)
• InChI Key： MLYMLMWKTICTTJ-UHFFFAOYSA-N
• SMILES： OC1=C(C)C(NC(C(C)C)=N1)=O

Computed Properties

• Exact Mass: 168.08996
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• PSA: 61.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydroxypyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydroxypyrimidines